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Compound of Interest

Compound Name: 3-Oxopropanamide
CAS No.: 5735-86-4
Cat. No.: B3053983
Get Quote
. J

Executive Summary & Compound Identity

3-Oxopropanamide (also known as formylacetamide or malonamic aldehyde) is a highly
reactive

-keto amide intermediate used primarily in the synthesis of heterocycles (e.g., pyridines,
pyrimidines, oxazoles).[1]

Unlike stable shelf reagents, 3-oxopropanamide is thermodynamically unstable. It exhibits a
high propensity for self-condensation (polymerization) and oxidative degradation.
Consequently, quantitative solubility data in the literature is scarce because the compound is
rarely stored for long periods. This guide prioritizes solvent compatibility and in situ generation
strategies over static solubility tables.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3053983#bc-rfq
https://www.benchchem.com/product/b3053983/docs?utm_src=pdf-body#technical-guide-solubility-stability-and-handling-of-3-oxopropanamide
https://pdfs.semanticscholar.org/0d2c/4ca3bb591bcc4e4547f3ef6779b668656157.pdf
https://www.benchchem.com/product/b3053983/docs?utm_src=pdf-body#technical-guide-solubility-stability-and-handling-of-3-oxopropanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Details

CAS Number 5735-86-4

IUPAC Name 3-Oxopropanamide

Synonyms Formylacetamide, Malonamic aldehyde

Molecular Formula

Molecular Weight 87.08 g/mol

) Rapid polymerization at RT; Hydrolysis in
Key Risk .
aqueous acid/base.

Solubility Profile & Solvent Compatibility
3-Oxopropanamide is a polar molecule with both hydrogen bond donor (amide
) and acceptor (carbonyl

) sites. While theoretically soluble in water, its stability in aqueous media is poor.

Solvent Compatibility Matrix

The following table categorizes solvents based on their suitability for processing
(reaction/extraction) versus storage.
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Solvent Class

Specific
Solvents

Stability

Solubility -
ating

Recommendati
on

Polar Aprotic

DMSO, DMF,
DMAc

High
? (High)

Preferred. Best
for reactions and
short-term
storage.
Minimizes
nucleophilic
attack.

Polar Aprotic

Acetonitrile
(MeCN)

Moderate-High (Good)

Good for
crystallization or
reactions; easily

removed.

Polar Protic

Water

High (Poor)

Avoid for
storage. Use
only for
immediate in situ
generation or
biphasic
extraction.
Promotes

hydrolysis.

Alcohols

Methanol,
Ethanol

High (Fair)

Usable for
synthesis but risk
of hemiacetal
formation
(reversible) or

acetalization.

Chlorinated

DCM,

Chloroform

Moderate (Good)

Excellent for
extraction from
agueous reaction

mixtures.

Ethers

THF, 1,4-
Dioxane

Moderate (Good)

Suitable reaction

media; ensure
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peroxide-free to
prevent

oxidation.

Useful only as
Hexane, ]
Non-Polar Insoluble N/A anti-solvents for
Heptane S
precipitation.

Mechanistic Insight: The "Water Paradox"

While 3-oxopropanamide is highly water-soluble due to its polarity, water catalyzes its
decomposition.

e Hydration: The aldehyde group forms a gem-diol (

) in water, shifting the equilibrium.

o Hydrolysis: The amide bond is susceptible to hydrolysis, yielding malonic semialdehyde
(unstable) and ammonia.

e Conclusion: Water should be viewed as a reactant, not a solvent.

Stability & Degradation Mechanisms

The instability of 3-oxopropanamide arises from its bifunctional nature (aldehyde + amide)
and its ability to tautomerize.

Degradation Pathways[2]

e Polymerization (Dominant): The aldehyde carbonyl of one molecule undergoes aldol-type
condensation with the

-carbon (active methylene) of another, leading to oligomers.

e Oxidation: The formyl group (

) is easily oxidized to a carboxylic acid, forming malonamic acid, which can subsequently
decarboxylate to acetamide.
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o Tautomerization: Exists in equilibrium between the keto form and the enol form (

). The enol form is reactive toward electrophiles.

Visualization of Reactivity

The following diagram illustrates the critical pathways for degradation and synthesis utility.
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Caption: Stability network showing generation from acetal precursor, equilibrium with enol form,
and competing pathways of polymerization vs. productive synthesis.

Handling & Storage Protocols
Storage Protocol (Isolated Solid)

If you must store the isolated solid, strict adherence to these conditions is required to prevent it
from turning into a viscous brown polymer.

o Temperature: Store at -20°C or lower.

o Atmosphere: Store under Argon or Nitrogen (inert atmosphere). Oxygen accelerates
degradation.

o Container: Amber glass vials (UV protection) with Teflon-lined caps.
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» Shelf Life: Typically < 2 weeks. Re-verify purity via NMR before use.

Preferred Protocol: In Situ Generation

To maximize yield and reproducibility, avoid isolation. Generate 3-oxopropanamide
immediately before use from 3,3-dimethoxypropanamide.

Step-by-Step Methodology:
» Dissolution: Dissolve 3,3-dimethoxypropanamide (1.0 equiv) in dilute HCI (0.5 M).

o Hydrolysis: Stir at room temperature for 1-2 hours. Monitor disappearance of acetal by TLC
or NMR.

o Work-up (Optional):
o Method A (Aqueous Reaction): If the next step tolerates water, neutralize with

and add the next reagent directly.

o Method B (Anhydrous Reaction): Saturate the aqueous layer with NaCl (salting out) and
extract 3x with Ethyl Acetate or DCM. Dry organic layer over

, filter, and concentrate at low temperature (< 30°C) only if necessary.

o Utilization: Add the fresh solution immediately to the reaction vessel containing the coupling
partner (e.g., aldehyde + base).

Analytical Monitoring
Standard HPLC methods may degrade the compound on-column. Proton NMR (

NMR) is the gold standard for purity assessment.

e Solvent: Use DMSO-

or CD

CN. Avoid
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(promotes exchange/hydrolysis) or
(often acidic traces).
o Diagnostic Signals:
o Aldehyde proton: Singlet/triplet around
9.5 -9.8 ppm.

o Methylene protons: Doublet/singlet around

3.2 -3.5 ppm.

o Enol olefin: If enolized, vinyl protons appear around
5.0 — 7.0 ppm (variable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3053983/docs#technical-guide-solubility-stability-
and-handling-of-3-oxopropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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